2-[2-[2-[(2R)-2-methylpyrrolidin-1-yl]ethyl]-1-benzofuran-5-yl]pyrazine

• Molecular Formula: C19H21N3O
• Molecular Weight: 307.4 g/mol
• IUPAC Name: 2-[2-[2-[(2R)-2-methylpyrrolidin-1-yl]ethyl]-1-benzofuran-5-yl]pyrazine
• InChI: InChI=1S/C19H21N3O/c1-14-3-2-9-22(14)10-6-17-12-16-11-15(4-5-19(16)23-17)18-13-20-7-8-21-18/h4-5,7-8,11-14H,2-3,6,9-10H2,1H3/t14-/m1/s1
• InChI Key: HCAQEFBWQFNUAJ-CQSZACIVSA-N
• Isomeric SMILES: C[C@@H]1CCCN1CCC2=CC3=C(O2)C=CC(=C3)C4=NC=CN=C4
• SMILES: C[C@H]1N(CCC2=CC3=C(C=CC(C4=CN=CC=N4)=C3)O2)CCC1
• Canonical SMILES: CC1CCCN1CCC2=CC3=C(O2)C=CC(=C3)C4=NC=CN=C4
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: A-687136, A687136, A 687136

Description

A-687136 is an H3 antagonist which may play a role in cognition.

Scientific Research Applications

Antimicrobial Activity

Compounds related to 2-[2-[2-[(2R)-2-methylpyrrolidin-1-yl]ethyl]-1-benzofuran-5-yl]pyrazine have demonstrated antimicrobial properties. For instance, derivatives of benzofuran, which are structurally similar, showed significant antifungal and antibacterial activities in various studies. These include compounds demonstrating antibacterial activities against C. albicans and E. coli, among others (Abdel-Wahab, Abdel‐Aziz, & Ahmed, 2008); (Hassan, 2013).

Cytotoxic and Antitumor Activity

Several studies have explored the cytotoxic and antitumor potential of benzofuran derivatives. For instance, hexahydroquinoline derivatives containing benzofuran moiety were synthesized and showed promising inhibitory effects against human hepatocellular carcinoma cell lines (El-Deen, Anwar, & Hasabelnaby, 2016). Additionally, novel benzofuran-2-yl pyrazole pyrimidine derivatives exhibited notable antitumor activity and were studied for their cytotoxic effects against liver carcinoma cell lines (El-Zahar, Adb El-Karim, Haiba, & Khedr, 2011).

Antiviral Evaluation

Some derivatives of benzofuran have been evaluated for their antiviral properties. For example, pyrazinoic acid C-nucleosides, which are structurally related, were tested for antiviral activity against herpes viruses, displaying some levels of effectiveness (Walker, Liu, Wise, Drach, & Townsend, 1998).

Cognitive and Attention Enhancement

Compounds based on a 2-aminoethylbenzofuran skeleton, including 4-(2-[2-(2(R)-methylpyrrolidin-1-yl)ethyl]benzofuran-5-yl)benzonitrile, have demonstrated potential in enhancing cognition and attention in animal models. These H3 receptor antagonists have shown promising results in behavioral models indicative of cognitive dysfunction treatment (Cowart et al., 2005).